BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dodovisone B (CAS Number 1616683-51-2): A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodovisone B
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Introduction

Dodovisone B, assigned the CAS number 1616683-51-2, is a naturally occurring
isoprenylated flavonoid. It was first isolated from the aerial parts of the plant Dodonaea
viscosa, a species known for its use in traditional medicine and for being a rich source of
flavonoids, diterpenoids, and other bioactive compounds.[1][2] This technical guide provides a
summary of the available scientific information on Dodovisone B.

Chemical Properties

Dodovisone B is characterized by its core flavonoid structure substituted with isoprenyl
groups. The molecular formula of Dodovisone B is C27H3209, and it has a molecular weight of
500.54 g/mol .[1]

Table 1: Chemical and Physical Properties of Dodovisone B
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Property Value Source
CAS Number 1616683-51-2 [1]
Molecular Formula C27H3209 [1]
Molecular Weight 500.54 g/mol [1]
Class Isoprenylated Flavonoid [1]
Natural Source Dodonaea viscosa [1][2]

Biological Activity and Mechanism of Action

As of the current date, there is a notable lack of publicly available scientific literature detailing
the specific biological activity, mechanism of action, or associated signaling pathways for
Dodovisone B. The initial scientific publication that described the isolation and characterization
of Dodovisone B focused exclusively on its chemical structure elucidation through
spectroscopic analysis and did not report any biological assays.[1][2]

Subsequent searches for studies that have cited the original publication or independently
investigated Dodovisone B have not yielded any data on its bioactivity. Therefore, no
quantitative data, experimental protocols for biological assays, or established signaling
pathways directly involving Dodovisone B can be provided at this time.

Potential Areas of Investigation Based on Related
Compounds

While direct evidence for Dodovisone B's bioactivity is absent, studies on other isoprenylated
flavonoids isolated from Dodonaea viscosa may offer insights into its potential therapeutic
properties. Research conducted on compounds structurally related to Dodovisone B, such as
various dodoviscins, has shown that these molecules can promote adipocyte differentiation in
3T3-L1 cells.[3] This activity was characterized by an increase in triglyceride levels and the
upregulation of adipocyte-specific genes, including aP2 and GLUT4.[3]

Given these findings, a hypothetical area of investigation for Dodovisone B could be its role in
adipogenesis and lipid metabolism. The general experimental workflow for such an
investigation is outlined below.
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Caption: Hypothetical workflow for investigating the effect of Dodovisone B on adipogenesis in
3T3-L1 cells.

Potential Signaling Pathway Involvement in
Adipogenesis

The process of adipogenesis is regulated by a complex network of signaling pathways. Key
transcription factors such as Peroxisome Proliferator-Activated Receptor gamma (PPARYy) and
CCAAT/enhancer-binding proteins (C/EBPs) are considered master regulators of this process.
Should Dodovisone B or its related compounds influence adipogenesis, it would likely
modulate these or upstream signaling pathways.
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Caption: A simplified diagram of the adipogenesis signaling pathway, indicating potential points
of influence for compounds like Dodovisone B.

Conclusion

Dodovisone B is a structurally characterized isoprenylated flavonoid from Dodonaea viscosa.
While its chemical properties are defined, there is currently no available data on its biological
activities or mechanism of action. Based on the observed effects of related compounds from
the same plant, a potential avenue for future research lies in the investigation of its effects on
adipogenesis and associated signaling pathways. Further studies are required to elucidate the
pharmacological profile of Dodovisone B and to determine its potential for therapeutic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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